Cas no 25837-46-1 (Phenyl-d5-acetylene)

Phenyl-d5-acetylene Properties

Names and Identifiers

• Benzene-1,2,3,4,5-d5,6-ethynyl-
• 1-phenylcyclopentylmethylamine
• 1-phenyl-cyclopentylmethylamine
• AC1Q507J
• C-Cyclopentyl-C-phenyl-methylamin
• C-cyclopentyl-C-phenyl-methylamine
• CTK8D3910
• Cyclopentyl-phenyl-carbinylamin
• EN300-58252
• ethynyl-benzene-d5
• pentadeuteriophenylacetylene
• pentadeuterophenyl-acetylene
• phenylcyclopentylmethylamine
• phenyl-D15-acetylene
• phenyl-d5-acetylene-h1
• SureCN295253
• 25837-46-1
• D99435
• 1,2,3,4,5-pentadeuterio-6-ethynylbenzene
• 1-ethynyl(?H?)benzene
• PHENYL-D5-ACETYLENE
• +Expand

• InChIKey： UEXCJVNBTNXOEH-DKFMXDSJSA-N
• Inchi： InChI=1S/C8H6/c1-2-8-6-4-3-5-7-8/h1,3-7H/i3D,4D,5D,6D,7D
• SMILES： C#CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 107.078
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 107.078
• Heavy Atom Count: 8
• Complexity: 98.5
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 0A^2